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Compound of Interest

Compound Name: 1,1-Dimethylguanidine

Cat. No.: B3025567

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1,1-Dimethylguanidine, a versatile
molecule with significant applications in organic synthesis and potential pharmacological
relevance. This document moves beyond a simple recitation of facts to offer in-depth insights
into its chemical behavior, practical applications, and biological interactions, grounded in
authoritative scientific literature.

Core Compound Identification and Properties

1,1-Dimethylguanidine is a substituted guanidine that is commonly handled in the laboratory
as a salt, most frequently the sulfate or hydrochloride salt, due to the high basicity of the free
form.

1,1-Dimethylguanidine (Free Base)
e CAS Number: 6145-42-2[1][2]
e Molecular Formula: CsHoN3[1][2]

» Molecular Weight: 87.12 g/mol [1][2]
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1,1-Dimethylguanidine Sulfate

o CAS Number: 598-65-2[3]
e Molecular Formula: (CsHoN3)2-H2S04[3]

e Molecular Weight: 272.33 g/mol [3]

1,1-Dimethylguanidine Hydrochloride

e CAS Number: 22583-29-5[4][5][6]
e Molecular Formula: CsH10CIN3[4][6]
e Molecular Weight: 123.58 g/mol [6]

Table 1: Physicochemical Properties of 1,1-Dimethylguanidine and its Salts

1,1- 1,1- 1,1-
Property Dimethylguanidine = Dimethylguanidine = Dimethylguanidine
(Free Base) Sulfate Hydrochloride
_ _ White crystalline _
Physical State Solid Solid
powder
- Highly soluble in polar ) )
Solubility Soluble in water Soluble in water
solvents
Storage Temperature 2-8°C, under inertgas  Room temperature Room temperature

Synthesis of 1,1-Dimethylguanidine Salts

The synthesis of 1,1-dimethylguanidine salts is typically achieved through the reaction of a
suitable dimethylamine salt with a cyanating agent. A common and effective method involves
the reaction of dimethylammonium chloride with dicyandiamide.

Experimental Protocol: Synthesis of 1,1-
Dimethylguanidine Hydrochloride
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This protocol is based on the general principles of guanidine synthesis from amines and
dicyandiamide.

Materials:

Dimethylammonium chloride

Dicyandiamide

Glycerol (as a high-boiling solvent/heating bath)

Ethanol

Diethyl ether
Procedure:

o A mixture of dicyandiamide and a molar excess of dimethylammonium chloride is heated in a
glycerol bath.

e The reaction mixture is maintained at a temperature of approximately 180°C for three hours
to ensure the completion of the reaction.

 After cooling, the product is extracted with hot ethanol.
e The ethanolic solution is filtered to remove any unreacted starting material or byproducts.

e The filtrate is concentrated under reduced pressure to yield crude 1,1-dimethylguanidine
hydrochloride.

e The crude product can be further purified by recrystallization from a suitable solvent system,
such as ethanol/diethyl ether.

Diagram 1: Proposed Synthesis of 1,1-Dimethylguanidine Hydrochloride
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Caption: Synthetic route to 1,1-dimethylguanidine hydrochloride.

Applications in Organic Synthesis

1,1-Dimethylguanidine, owing to its strong basicity and nucleophilic character, is a valuable
reagent and catalyst in a variety of organic transformations. It is particularly effective in
reactions requiring a strong, non-nucleophilic base.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a
carbonyl group, followed by dehydration. 1,1,3,3-Tetramethylguanidine (TMG), a related
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guanidine derivative, has been shown to be an effective catalyst for this reaction, and by
extension, 1,1-dimethylguanidine can be expected to exhibit similar catalytic activity.

Diagram 2: Knoevenagel Condensation Catalyzed by a Guanidine Base
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Caption: Mechanism of guanidine-catalyzed Knoevenagel condensation.

Biginelli Reaction

The Biginelli reaction is a one-pot, three-component synthesis of dihydropyrimidinones from an
aldehyde, a 3-ketoester, and urea or thiourea. Guanidine and its derivatives can be employed
as catalysts in this reaction.
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Experimental Protocol: Guanidine-Catalyzed Biginelli Reaction
This is a generalized protocol based on the principles of the Biginelli reaction.

Materials:

Aromatic aldehyde (e.g., benzaldehyde)

B-ketoester (e.g., ethyl acetoacetate)

Urea

1,1-Dimethylguanidine salt (as catalyst)

Ethanol

Procedure:

o A mixture of the aldehyde (1 mmol), 3-ketoester (1 mmol), urea (1.5 mmol), and a catalytic
amount of 1,1-dimethylguanidine salt (e.g., 10 mol%) in ethanol is stirred at reflux.

e The reaction progress is monitored by thin-layer chromatography.

e Upon completion, the reaction mixture is cooled to room temperature, and the precipitated
product is collected by filtration.

e The crude product is washed with cold ethanol and dried to afford the dihydropyrimidinone.

Biological Activity and Pharmacological Potential

Recent research has highlighted the potential of guanidine derivatives as modulators of key
biological targets, suggesting a role for 1,1-dimethylguanidine in drug discovery.

Inhibition of Nitric Oxide Synthase (NOS) Isoforms

Nitric oxide (NO) is a critical signaling molecule synthesized by three nitric oxide synthase
(NOS) isoforms. Studies have shown that 1,1-dimethylguanidine exhibits a reversible
inhibition pattern against all three NOS isoforms (nNOS, iINOS, and eNOS).[7] Unlike some
other guanidine derivatives that cause time- and concentration-dependent inactivation, the
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inhibition by 1,1-dimethylguanidine is not mechanism-based and does not show significant
isoform selectivity.[7] This reversible inhibition suggests that 1,1-dimethylguanidine could
serve as a scaffold for the development of more potent and selective NOS inhibitors.

Diagram 3: Role of NOS in Nitric Oxide Production and Inhibition by 1,1-Dimethylguanidine
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Caption: 1,1-Dimethylguanidine reversibly inhibits NOS.

Potential as an Arginase Inhibitor

Arginase is an enzyme that competes with NOS for their common substrate, L-arginine. By
hydrolyzing L-arginine to ornithine and urea, arginase can limit the production of nitric oxide.
The structural similarity of 1,1-dimethylguanidine to arginine suggests its potential as an
arginase inhibitor. While direct studies on 1,1-dimethylguanidine as an arginase inhibitor are
not extensively reported in the readily available literature, its guanidino moiety is a key
pharmacophore in many known arginase inhibitors. Further investigation into the arginase
inhibitory activity of 1,1-dimethylguanidine is warranted.
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Safety and Handling

1,1-Dimethylguanidine sulfate is classified as a warning-level hazard. It is reported to cause
skin and serious eye irritation and may cause respiratory irritation.

Precautionary Measures:

» Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face
protection.

e Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and skin
thoroughly after handling.

o First Aid:

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

o In case of skin contact: Wash with plenty of water.

o If inhaled: Remove person to fresh air and keep comfortable for breathing.

Conclusion

1,1-Dimethylguanidine is a compound of significant interest to the scientific community,
particularly those in organic synthesis and drug development. Its utility as a strong base and
catalyst is well-established, with applications in fundamental carbon-carbon bond-forming
reactions. Furthermore, its interaction with key enzymes in the nitric oxide pathway suggests a
promising starting point for the design of novel therapeutic agents. As with any reactive
chemical, appropriate safety precautions must be observed during its handling and use. This
guide provides a solid foundation for researchers and professionals to understand and utilize
1,1-dimethylguanidine in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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